Cas no 394-74-1 ((2-benzylphenyl)(3-fluorophenyl)methanone)

(2-benzylphenyl)(3-fluorophenyl)methanone structure
394-74-1 structure
Product name:(2-benzylphenyl)(3-fluorophenyl)methanone
CAS No:394-74-1
MF:C20H15OF
MW:290.3309
CID:924620
PubChem ID:264392

(2-benzylphenyl)(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-benzylphenyl)(3-fluorophenyl)methanone
    • 2-Benzyl-3-ethoxypyridin
    • 2-benzyl-3-ethoxy-pyridine
    • 2-Benzyl-3'-fluor-benzophenon
    • 2-benzyl-3'-fluoro-benzophenone
    • AG-G-03526
    • CTK1G8152
    • Pyridine, 3-ethoxy-2-(phenylmethyl)- (9CI)
    • 394-74-1
    • NSC-99474
    • NSC99474
    • DTXSID00960074
    • Inchi: InChI=1S/C20H15FO/c21-18-11-6-10-17(14-18)20(22)19-12-5-4-9-16(19)13-15-7-2-1-3-8-15/h1-12,14H,13H2
    • InChI Key: QBPOTWVGERJTLG-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)C3=CC(=CC=C3)F

Computed Properties

  • Exact Mass: 290.11075
  • Monoisotopic Mass: 290.110693260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.